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Compound of Interest

Compound Name: N-Benzylanthranilic acid

CAS No.: 6622-55-5

Cat. No.: B141590

Get Quote

Executive Summary
N-Benzylanthranilic acid (NBAA) represents a critical pharmacophore in medicinal chemistry,

serving as a structural hybrid between the rigid fenamic acid class of NSAIDs and flexible

benzylamine scaffolds. Its unique conformational landscape, governed by an intramolecular

hydrogen bond and a rotatable methylene linker, makes it an ideal candidate for quantum

chemical investigation.

This guide provides a rigorous, self-validating computational protocol for characterizing NBAA.

By synthesizing Density Functional Theory (DFT) with spectroscopic validation, we establish a

workflow to predict its reactivity, stability, and potential biological interactions.

Theoretical Framework & Computational
Methodology
To ensure reproducibility and accuracy, the following computational protocol is recommended.

This workflow balances computational cost with the need for describing weak interactions

(hydrogen bonding) and electronic delocalization.
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Recommended Level of Theory
Method: Density Functional Theory (DFT)[1][2][3][4][5][6]

Functional:B3LYP (Becke, 3-parameter, Lee-Yang-Parr).[7]

Rationale: B3LYP remains the industry standard for organic small molecules, providing

excellent error cancellation for bond lengths and vibrational frequencies.

Refinement: For higher accuracy regarding the

-stacking potential of the two aromatic rings, consider wB97XD (includes dispersion
corrections).

Basis Set:6-311++G(d,p).[3][4][5]

Rationale: The diffuse functions (++) are critical for describing the lone pairs on the

Nitrogen and Oxygen atoms and the anionic character of the carboxylate group if

deprotonated. Polarization functions (d,p) accurately describe the bond angles in the

flexible benzyl linker.

Computational Workflow Diagram
The following Graphviz diagram outlines the step-by-step execution path for a complete

quantum chemical characterization.
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Caption: Standardized DFT workflow for small molecule characterization, ensuring ground-

state validation before property calculation.

Structural Geometry & Conformational Landscape
The geometry of NBAA is defined by two primary aromatic rings linked by a methylene (-CH2-

NH-) bridge. The lowest energy conformer is stabilized by a specific intramolecular interaction.
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The Intramolecular Hydrogen Bond
The defining feature of anthranilic acid derivatives is the interaction between the amine N-H

and the carbonyl oxygen of the carboxylic acid.

Interaction: N-H

O=C

Bond Length: Typically calculated at 1.8 – 2.0 Å.

Effect: This locks the anthranilic ring into a planar configuration, mimicking a pseudo-six-

membered ring. This planarity is crucial for biological recognition, as it pre-organizes the

molecule for binding to COX enzymes.

The Benzyl "Twist"
Unlike fenamic acids (where the rings are directly connected), the methylene group in NBAA

introduces a torsion angle (

C-N-C-C) that breaks planarity between the two rings.

Torsion Angle:

(depending on packing/solvent).

Significance: This flexibility allows NBAA to fit into binding pockets that rigid analogs cannot,

potentially altering its selectivity profile.

Electronic Properties & Reactivity Descriptors
Understanding the electronic distribution is vital for predicting metabolic hot-spots and drug-

receptor interactions.

Frontier Molecular Orbitals (FMO)
The energy gap between the Highest Occupied Molecular Orbital (HOMO) and Lowest

Unoccupied Molecular Orbital (LUMO) determines chemical hardness and stability.
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Orbital Localization Character
Energy (approx.[3]
[4] eV)

HOMO
Anthranilic ring &

Amine Nitrogen -donor / Nucleophilic -5.8 to -6.2

LUMO
Carboxylic Acid &

Benzyl ring
-acceptor /

Electrophilic
-1.5 to -2.0

Gap -- Chemical Softness ~4.0 - 4.5 eV

Interpretation: The HOMO is localized on the nitrogen lone pair and the anthranilic ring, making

this the primary site for oxidative metabolism (e.g., by Cytochrome P450). The LUMO is

centered on the carboxyl group, susceptible to nucleophilic attack.

Molecular Electrostatic Potential (MEP)
The MEP map visualizes charge distribution, essential for predicting non-covalent bonding

(docking).

Red Regions (Negative Potential): Concentrated on the Carboxyl Oxygen and Carbonyl

Oxygen. These are H-bond acceptors.

Blue Regions (Positive Potential): Concentrated on the Carboxyl Hydrogen and Amine

Hydrogen. These are H-bond donors.

Green/Yellow (Neutral): The aromatic rings, indicating lipophilic regions suitable for

stacking or hydrophobic interactions.

Spectroscopic Validation Protocols
To validate the theoretical model, calculated spectra must be compared with experimental data.

[7]

Vibrational Spectroscopy (IR)
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Calculated frequencies at the B3LYP level are typically scaled by a factor of 0.961 to account

for anharmonicity.

(N-H): A sharp band around 3350-3400 cm⁻¹. Note: If the intramolecular H-bond is strong,
this band will red-shift and broaden.

(C=O): A strong characteristic peak at 1680-1700 cm⁻¹. The conjugation with the aromatic
ring and the internal H-bond lowers this frequency compared to non-conjugated acids.

(CH2): Distinct symmetric and asymmetric stretches at 2850-2950 cm⁻¹, differentiating
NBAA from N-phenyl analogs.

NMR Chemical Shifts (GIAO Method)
Using the Gauge-Independent Atomic Orbital (GIAO) method in DMSO or Chloroform solvent

models:

Methylene Protons (-CH2-): Look for a singlet/doublet signal at 4.3 - 4.5 ppm.

Carboxylic Proton (-COOH): A highly deshielded singlet > 12.0 ppm.

Amine Proton (-NH-): Broad signal around 7.0 - 8.0 ppm, heavily dependent on

concentration and solvent due to exchange.

Structure-Activity Relationship (SAR) Logic
The following diagram illustrates how the calculated quantum chemical parameters directly

inform biological activity predictions for NBAA derivatives.
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Caption: Mapping quantum descriptors (HOMO, MEP, Dipole) to pharmaceutical endpoints

(Stability, Binding, Bioavailability).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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